Cas no 1805367-98-9 (2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide
• CAS No: 1805367-98-9
• MF: C₆H₄ClF₂N₃O₄S
• MW: 287.628465652466
• CID: 4873336
• Update Time: 2025-07-23

2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H4ClF2N3O4S/c7-5-3(12(13)14)4(17(10,15)16)2(1-11-5)6(8)9/h1,6H,(H2,10,15,16)
• InChI Key： HWLWRHYMSDMPRA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C=N1)C(F)F)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.8
• Topological Polar Surface Area: 127

Additional information on 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide

Recent Advances in the Study of 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide (CAS: 1805367-98-9)

2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide (CAS: 1805367-98-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique sulfonamide and nitropyridine moieties, has shown promising potential in various applications, including drug development and pesticide formulation. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biological activities.

In the context of drug discovery, 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide has been investigated as a potential inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting bacterial sulfonamide-resistant enzymes, suggesting its utility in addressing antibiotic resistance. The compound's ability to bind to the active sites of these enzymes with high affinity was confirmed through X-ray crystallography and molecular docking simulations.

Another significant area of research involves the compound's role in agrochemical applications. Recent findings from the European Journal of Agrochemicals highlight its effectiveness as a fungicide, particularly against soil-borne pathogens. Field trials conducted in 2022-2023 showed that formulations containing 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide exhibited superior efficacy compared to conventional fungicides, with minimal environmental impact. These results have spurred further investigations into its mode of action and potential for large-scale agricultural use.

The synthesis of 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide has also been a focal point of recent research. A novel, high-yield synthetic route was reported in the journal Organic Process Research & Development in early 2023. This method utilizes a streamlined, three-step process that significantly reduces production costs and improves scalability. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and enhance purity, which is critical for pharmaceutical and agrochemical applications.

Despite these advancements, challenges remain in the development and application of 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide. Toxicity studies, as reported in Regulatory Toxicology and Pharmacology, indicate the need for further evaluation of its safety profile, particularly in mammalian systems. Additionally, the compound's stability under various environmental conditions requires more comprehensive assessment to ensure its long-term efficacy and safety.

In conclusion, 2-Chloro-5-(difluoromethyl)-3-nitropyridine-4-sulfonamide represents a versatile compound with significant potential in both medicinal and agrochemical fields. Ongoing research aims to address existing challenges and unlock its full potential, making it a compound of considerable interest for future studies. The integration of computational modeling, advanced synthetic techniques, and rigorous biological testing will be essential in driving these efforts forward.